Cas no 2034467-72-4 (N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide)

• Product name: N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 2034467-72-4
• MF: C₁₃H₁₆N₂O₄S
• MW: 296.342142105103
• CID: 6275553
• PubChem ID: 121023335

N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide
• N-[2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide
• 2034467-72-4
• N-[2-(2-hydroxyethoxy)-2-thiophen-2-ylethyl]-5-methyl-1,2-oxazole-3-carboxamide
• N-(2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl)-5-methylisoxazole-3-carboxamide
• F6571-3715
• AKOS026705260

• Inchi： 1S/C13H16N2O4S/c1-9-7-10(15-19-9)13(17)14-8-11(18-5-4-16)12-3-2-6-20-12/h2-3,6-7,11,16H,4-5,8H2,1H3,(H,14,17)
• InChI Key： SMEYDWOPUOTQGY-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CNC(C1C=C(C)ON=1)=O)OCCO

Computed Properties

• Exact Mass: 296.08307817g/mol
• Monoisotopic Mass: 296.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 113Ų

Additional information on N-2-(2-hydroxyethoxy)-2-(thiophen-2-yl)ethyl-5-methyl-1,2-oxazole-3-carboxamide

N-2-(2-Hydroxyethoxy)-2-(Thiophen-2-Yl)Ethyl-5-Methyl-1,2-Oxazole-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 2034467-72-4, known as N-2-(2-hydroxyethoxy)-ethyl-5-methyl-1,2-oxazole-3-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring system with a carboxamide functional group, making it a versatile molecule for both academic and industrial applications.

The molecular structure of this compound is intriguing. The presence of the oxazole ring introduces aromaticity and enhances the stability of the molecule. The thiophene moiety, a five-membered heterocyclic ring containing sulfur, contributes to the compound's electronic properties and reactivity. Additionally, the hydroxyethoxy group introduces hydrophilic characteristics, which can influence solubility and interaction with other molecules. These features collectively make this compound a promising candidate for applications in drug design, material synthesis, and catalysis.

In recent years, there has been growing interest in compounds containing oxazole and thiophene moieties due to their unique electronic properties and potential for use in advanced materials. For instance, studies have shown that oxazole-containing compounds can exhibit strong fluorescence properties, making them suitable for applications in optoelectronics and biosensing. Similarly, thiophene derivatives are widely explored in the development of conductive polymers and organic semiconductors.

The synthesis of N-2-(hydroxyethoxy)ethyl derivatives has been extensively studied due to their versatility in forming various functional groups. The incorporation of these groups into larger molecules can significantly alter their physical and chemical properties. For example, the hydrophilic nature of the hydroxyethoxy group can enhance solubility in polar solvents, which is advantageous for applications in drug delivery systems.

In terms of biological activity, this compound has shown potential as a lead molecule in drug discovery. The presence of the carboxamide group can act as a hydrogen bond donor or acceptor, which is crucial for interactions with biological targets such as enzymes or receptors. Recent studies have demonstrated that oxazole-containing compounds can exhibit anti-inflammatory and anti-cancer properties, making them valuable candidates for therapeutic development.

The development of efficient synthetic routes for this compound is another area of active research. Traditional methods often involve multi-step reactions with low yields; however, modern methodologies utilizing catalytic processes or microwave-assisted synthesis have significantly improved the efficiency and scalability of production. These advancements are critical for transitioning from laboratory-scale synthesis to industrial manufacturing.

In conclusion, N-2-(hydroxyethoxy)ethyl-5-methyl-1,2-oxazole-3-carboxamide (CAS No. 2034467-72-4) represents a fascinating example of how structural complexity can lead to versatile functionality. Its unique combination of aromaticity from the oxazole ring system and reactivity from the thiophene moiety positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of chemistry and materials science.